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Compound of Interest

Compound Name: Chromium(III) acetate

Cat. No.: B3420162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical formula, structure, properties,

and synthesis of basic chromium acetate. The content is tailored for a technical audience and

includes detailed experimental protocols and data presented for clarity and comparative

analysis.

Chemical Formula and Nomenclature
Basic chromium acetate is not a single compound but rather a family of coordination

complexes. The most well-characterized and commonly referenced species features a

trinuclear chromium cation.

The core chemical entity is the hexakis(µ-acetato)-triaqua-µ₃-oxo-trichromium(III) cation. Its

chemical formula is [Cr₃O(O₂CCH₃)₆(H₂O)₃]⁺.[1][2] This complex cation is typically isolated as

a salt with various anions, such as chloride. A common crystalline form is the chloride

hexahydrate, with the full formula [Cr₃O(O₂CCH₃)₆(H₂O)₃]Cl·6H₂O.[1]

Other related formulations, which may represent different compounds within the "basic

chromium acetate" family or commercial mixtures, include Cr₃(OH)₂(OOCCH₃)₇.[3][4]
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The defining feature of basic chromium acetate is its trinuclear structure. Key characteristics

include:

Trinuclear Core: Three chromium(III) ions are located at the vertices of an equilateral

triangle.[1][5][6]

Central Oxo Ligand: A central oxygen atom lies at the heart of the triangle, coplanar with the

three chromium atoms and acting as a triply bridging ligand (µ₃-oxo).[1][5][6]

Octahedral Coordination: Each Cr(III) ion is in an octahedral coordination environment.[1][5]

The coordination sphere of each chromium atom is composed of the central oxygen atom,

four oxygen atoms from four different bridging acetate groups, and one oxygen atom from a

terminal water molecule.[1]

Bridging Acetate Ligands: Six acetate groups act as bridging ligands, linking each pair of

chromium atoms.

Terminal Aqua Ligands: Three water molecules are coordinated directly to the chromium

ions, one for each metal center.

This robust structure is isostructural with analogous basic acetate complexes of iron(III) and

manganese(III).[1][2]

Structural Diagram
The logical relationship of the core components of the [Cr₃O(O₂CCH₃)₆(H₂O)₃]⁺ cation is

visualized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://journals.iucr.org/paper?a07446
https://www.researchgate.net/figure/Single-crystal-structure-of-the-basic-chromium-acetate-trimeric-cluster-left-and-its_fig2_260714520
https://www.researchgate.net/publication/244643539_Structure_of_Cr3OOOCCH36OH23Cl3SCNH222H2O
https://journals.iucr.org/paper?a07446
https://www.researchgate.net/figure/Single-crystal-structure-of-the-basic-chromium-acetate-trimeric-cluster-left-and-its_fig2_260714520
https://www.researchgate.net/publication/244643539_Structure_of_Cr3OOOCCH36OH23Cl3SCNH222H2O
https://journals.iucr.org/paper?a07446
https://www.researchgate.net/figure/Single-crystal-structure-of-the-basic-chromium-acetate-trimeric-cluster-left-and-its_fig2_260714520
https://journals.iucr.org/paper?a07446
https://journals.iucr.org/paper?a07446
https://en.wikipedia.org/wiki/Chromium(III)_acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3420162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Start: K₂Cr₂O₇ Solution (Orange-Yellow)

Step 1: Reduction
(+ SO₂ or EtOH/HCl)

Cr(III) Salt Solution (Green)

Step 2: Precipitation
(+ NH₄OH)

Cr(OH)₃ Precipitate

Step 3: Dissolution & Formation
(+ Glacial Acetic Acid)

Basic Cr(III) Acetate Solution (Deep Green)

Step 4: Evaporation & Crystallization

Final Product:
[Cr₃O(O₂CCH₃)₆(H₂O)₃]⁺ Salt

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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